4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C8H8N4OS/c9-7(13)5-1-4(2-11-5)6-3-14-8(10)12-6/h1-3,11H,(H2,9,13)(H2,10,12)
• InChI Key: IICSQRYOJKCSGH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C1C2=CSC(=N2)N)C(=O)N
• Molecular Formula: C8H8N4OS
• Molecular Weight: 208.24 g/mol
• CAS No.: 929974-94-7

Description

This compound belongs to the class of organic compounds known as 2,4-disubstituted thiazoles. These are compounds containing a thiazole ring substituted at the positions 2 and 3. It’s a small molecule with a chemical formula of C9H8N2OS.

Synthesis Analysis

While specific synthesis methods for “4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide” were not found, thiazole derivatives have been synthesized and evaluated for their biological activities. Thiazoles are a basic scaffold found in many natural compounds and have been increasing steadily in view of their utility in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores.

Molecular Structure Analysis

The molecular structure of “4-(2-amino-1,3-thiazol-4-yl)phenol” includes a thiazole ring substituted at the positions 2 and 3. The molecular weight is 192.24.

Physical and Chemical Properties Analysis

The compound “4-(2-amino-1,3-thiazol-4-yl)phenol” is a solid. It has an empirical formula of C9H8N2OS and a molecular weight of 192.24.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Diverse Compounds : The compound is used in the synthesis of various heterocyclic structures. For example, a study by Chen et al. (2016) describes the synthesis of functionalized pyrrolopyrrolizines, pyrrolopyrrolo[1,2-c]thiazoles, and others through a one-pot three-component reaction involving α-amino acids, demonstrating its versatility in organic chemistry (Chen, Sun, Xie, & Yan, 2016).

• Development of Antimicrobial Agents : This compound has been incorporated into the synthesis of new amino acids and peptides with antibacterial activity against various bacteria and fungi, as reported by Stanchev et al. (1999). This highlights its potential in developing antimicrobial treatments (Stanchev, Tabakova, Videnov, Golovinsky, & Jung, 1999).

• Anticancer Applications : Research by Gomha et al. (2015) indicates the use of related compounds in synthesizing structures with potential anticancer activity. They developed arylazothiazoles and thiadiazoles showing promising activity against colon and liver carcinoma cell lines (Gomha, Riyadh, Elmahdi A. Mahmmoud, & Elaasser, 2015).

• Design and Synthesis of Novel Compounds : Research efforts, like those by Howells et al. (2022), involve the synthesis of pyrrole-2-carboxamides and their analogues, showcasing the compound's role in developing new chemical entities for potential pharmaceutical applications (Howells et al., 2022).

Mechanism of Action

The mechanism of action for “4-(2-amino-1,3-thiazol-4-yl)phenol” is not available.

Future Directions

While specific future directions for “4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide” were not found, there is ongoing research into thiazole derivatives. For example, “4-(2-amino-1,3-thiazol-4-yl)phenol” has been shown to inhibit WaaG, an enzyme involved in the biosynthesis of lipopolysaccharide in Gram-negative bacteria. This represents an important step towards an inhibitor of WaaG by fragment-based lead discovery.